Cas no 1105198-97-7 (N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• CAS No: 1105198-97-7
• MF: C₁₉H₁₇F₃N₂O₄S
• MW: 426.409494161606
• CID: 5386615
• Update Time: 2025-06-14

N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• Inchi： 1S/C19H17F3N2O4S/c1-27-11-4-5-14(28-2)12(8-11)23-17(25)9-16-18(26)24-13-7-10(19(20,21)22)3-6-15(13)29-16/h3-8,16H,9H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： HVUGDPAYEDHNLU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CC1C(=O)NC2=CC(C(F)(F)F)=CC=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS 1105198-97-7)

The compound N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS 1105198-97-7) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a dimethoxyphenyl moiety, a trifluoromethyl group, and a benzothiazine core. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are particularly interested in its structure-activity relationship (SAR) due to its hybrid heterocyclic system, which may offer novel biological properties.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The CAS 1105198-97-7 compound aligns with this trend, as the CF3 group is known to improve bioavailability and target binding affinity. This molecule has garnered attention in medicinal chemistry forums, with queries like "role of benzothiazine derivatives in drug discovery" or "synthesis of trifluoromethylated acetamides" frequently appearing in academic and industrial discussions.

The 1,4-benzothiazine scaffold in this compound is another focal point, as it resembles privileged structures found in FDA-approved drugs. Its dihydro-3-oxo configuration suggests potential as a precursor for enzyme inhibitors or receptor modulators. Laboratories exploring kinase inhibitors or GPCR-targeted therapies may find this compound valuable for hit-to-lead optimization. Notably, the 2,5-dimethoxyphenyl segment could influence CNS permeability, making it relevant for neuroscience research—a topic trending in AI-driven drug development platforms.

From a synthetic chemistry perspective, the acetamide linkage in CAS 1105198-97-7 offers versatility for further derivatization. Patent databases reveal growing interest in similar N-aryl acetamide derivatives for their anti-inflammatory and antioxidant properties. This aligns with Google Scholar metrics showing increased searches for "multi-target drug design" and "heterocyclic amides in therapeutics." The compound’s electron-withdrawing trifluoromethyl group also makes it a candidate for PET tracer development, addressing the rising need for diagnostic tools in precision medicine.

Environmental and green chemistry considerations are equally pertinent. The benzothiazinone core has been studied for biodegradability, responding to queries like "sustainable heterocyclic compounds." While not a high-volume commercial product, 1105198-97-7 exemplifies how niche chemicals can bridge gaps between academic research and industrial applications. Its structure-property relationships are frequently modeled using computational chemistry tools, a hot topic in machine learning for molecular design.

In summary, N-(2,5-dimethoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide represents a multifaceted compound with intersections in drug discovery, material science, and diagnostic imaging. Its CAS 1105198-97-7 identifier serves as a gateway for researchers exploring fluorinated bioactive molecules or hybrid heterocycles—topics dominating contemporary scientific discourse.